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Compound of Interest

Compound Name:
4-Methylisoquinoline-8-sulfonyl

chloride

CAS No.: 1337881-76-1

Cat. No.: B1446303

Get Quote

Executive Summary
4-Methylisoquinoline-8-sulfonyl chloride (CAS: 1337881-76-1) is a heterocyclic sulfonyl

chloride derivative.[1][2] It is the C8-positional isomer of the more commercially prevalent 4-

methylisoquinoline-5-sulfonyl chloride (the key intermediate for Fasudil).

In pharmaceutical research, the 8-sulfonyl isomer is primarily encountered as a regioisomeric

byproduct during the chlorosulfonation of 4-methylisoquinoline. Its separation and

characterization are critical control points in the CMC (Chemistry, Manufacturing, and Controls)

of isoquinoline-based therapeutics to ensure drug substance purity.

Physical Properties Matrix
Due to its status as a minor regioisomer, experimental bulk property data is sparse compared

to the 5-isomer. The values below synthesize available catalog data and predicted

physicochemical parameters based on structural analogs.
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Property Value / Description Notes

CAS Number 1337881-76-1
Distinct from 5-isomer (CAS

194032-16-1).[1]

Molecular Formula C₁₀H₈ClNO₂S

Molecular Weight 241.69 g/mol

Appearance Off-white to pale yellow solid
Analogous to other

isoquinoline sulfonyl chlorides.

Melting Point
Not experimentally established

in open literature

The 5-isomer melts at ~160°C.

Isomers typically show

depression or variance; expect

solid phase at RT.

Boiling Point >300°C (Predicted)

Decomposes prior to boiling;

vacuum distillation required for

purification.

Density ~1.48 g/cm³ (Predicted)
High density due to sulfonyl

chloride moiety.

Solubility
Soluble in DCM, THF, EtOAc,

Acetonitrile

Reacts violently with

water/alcohols.

LogP (Predicted) ~2.1 - 2.5 Lipophilic prior to hydrolysis.

Structural Identification (Isomer Differentiation)
Distinguishing the 8-isomer from the 5-isomer is critical.

1H NMR: The aromatic region will show distinct coupling patterns. The 5-isomer typically

exhibits a specific splitting pattern for protons H6, H7, and H8. The 8-isomer will show a shift

in the H7/H6 signals due to the deshielding effect of the sulfonyl group at the 8-position.

HPLC/LCMS: The 8-isomer typically elutes after the 5-isomer on reverse-phase C18

columns due to slight differences in polarity and shape selectivity.
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Synthesis & Regiochemistry
The compound is generated via electrophilic aromatic substitution (chlorosulfonation).

Reaction Mechanism
When 4-methylisoquinoline is treated with chlorosulfonic acid (

), the sulfonyl group adds preferentially to the 5-position (kinetic product) due to the directing
effects of the nitrogen heterocycle and the methyl group. The 8-position is the secondary site of
attack, leading to the formation of the 8-sulfonyl chloride as a minor impurity (typically <5-10%
without optimization).

Visualization of Regioselectivity
The following diagram illustrates the divergent synthesis pathway and the hydrolysis

degradation risk.

4-Methylisoquinoline

5-Sulfonyl Chloride
(Major Product)

Target for Fasudil

 Preferred Substitution
(C5 Position)

8-Sulfonyl Chloride
(Minor Product)

CAS: 1337881-76-1

 Secondary Substitution
(C8 Position)

Chlorosulfonic Acid
(ClSO3H)

Hydrolysis
(Moisture Contact)

8-Sulfonic Acid
(Inactive/Water Soluble)

 HCl Release

Click to download full resolution via product page

Caption: Divergent chlorosulfonation pathway showing the 8-isomer as a minor byproduct and

its degradation route.

Handling, Stability & Safety Protocols
Chemical Stability[3]

Moisture Sensitivity: High. The sulfonyl chloride bond (
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) is highly electrophilic and hydrolyzes rapidly in the presence of water or atmospheric
moisture to form 4-methylisoquinoline-8-sulfonic acid and hydrochloric acid (

).

Thermal Stability: Thermally labile. Store at 2–8°C (refrigerated) or -20°C for long-term

storage. Avoid heating above 50°C unless under strictly anhydrous reaction conditions.

Standard Operating Procedure (SOP) for Handling
Environment: Handle only in a fume hood or glovebox.

Solvents: Use only anhydrous solvents (DCM, THF) dried over molecular sieves.

Quenching: If disposal is required, slowly add the solid to a stirred mixture of ice/water and

sodium bicarbonate (

) to neutralize the generated acid.

PPE: Wear chemical-resistant gloves (nitrile/neoprene), safety goggles, and a lab coat. The

compound is corrosive and a lachrymator.

Experimental Application: Purification Strategy
Researchers attempting to isolate this specific isomer or remove it as an impurity should utilize

the following separation logic:

Flash Chromatography:

Stationary Phase: Silica Gel.

Mobile Phase: Hexane/Ethyl Acetate gradient (start 90:10, ramp to 50:50). The sulfonyl

chlorides are less polar than the corresponding sulfonic acids.

Recrystallization:

The 5-isomer often crystallizes more readily from DCM/Hexane. The 8-isomer may remain

in the mother liquor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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